5-isopropyl-2-methoxy-N-propylbenzenesulfonamide

• Molecular Formula: C13H21NO3S
• Molecular Weight: 271.38 g/mol
• IUPAC Name: 2-methoxy-5-propan-2-yl-N-propylbenzenesulfonamide
• InChI: InChI=1S/C13H21NO3S/c1-5-8-14-18(15,16)13-9-11(10(2)3)6-7-12(13)17-4/h6-7,9-10,14H,5,8H2,1-4H3
• InChI Key: GZYLWTSNFOWOIE-UHFFFAOYSA-N
• SMILES: CCCNS(=O)(=O)C1=C(C=CC(=C1)C(C)C)OC

Description

5-isopropyl-2-methoxy-N-propylbenzenesulfonamide, also known as AM-251, is a selective cannabinoid receptor antagonist that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been extensively studied for its effects on the endocannabinoid system, and its mechanism of action has been thoroughly investigated.

Scientific Research Applications

5-isopropyl-2-methoxy-N-propylbenzenesulfonamide has been extensively studied for its effects on the endocannabinoid system. It has been shown to selectively block the CB1 receptor, which is responsible for the psychoactive effects of cannabis. This makes 5-isopropyl-2-methoxy-N-propylbenzenesulfonamide a potential therapeutic agent for the treatment of various disorders, including obesity, addiction, and pain. Additionally, 5-isopropyl-2-methoxy-N-propylbenzenesulfonamide has been used as a tool compound to study the endocannabinoid system and its role in physiological processes.

Mechanism of Action

5-isopropyl-2-methoxy-N-propylbenzenesulfonamide selectively blocks the CB1 receptor, which is primarily located in the central nervous system. This receptor is responsible for the psychoactive effects of cannabis, including the feeling of euphoria. By blocking the CB1 receptor, 5-isopropyl-2-methoxy-N-propylbenzenesulfonamide prevents the activation of this pathway, which can have therapeutic effects.
Biochemical and Physiological Effects:
5-isopropyl-2-methoxy-N-propylbenzenesulfonamide has been shown to have various biochemical and physiological effects. It has been shown to reduce food intake and body weight in animal models, suggesting that it may be a potential treatment for obesity. Additionally, 5-isopropyl-2-methoxy-N-propylbenzenesulfonamide has been shown to reduce drug-seeking behavior in animal models, suggesting that it may be a potential treatment for addiction. Finally, 5-isopropyl-2-methoxy-N-propylbenzenesulfonamide has been shown to have analgesic effects, suggesting that it may be a potential treatment for pain.

Advantages and Limitations for Lab Experiments

5-isopropyl-2-methoxy-N-propylbenzenesulfonamide has several advantages for lab experiments. It is a highly selective compound that can be used to study the endocannabinoid system without the confounding effects of other receptors. Additionally, 5-isopropyl-2-methoxy-N-propylbenzenesulfonamide is a potent compound that can be used at low concentrations, reducing the risk of toxicity. However, there are also limitations to using 5-isopropyl-2-methoxy-N-propylbenzenesulfonamide in lab experiments. It has a short half-life, which can make it difficult to study long-term effects. Additionally, it has poor solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 5-isopropyl-2-methoxy-N-propylbenzenesulfonamide. One potential direction is to investigate its potential as a treatment for obesity, addiction, and pain in humans. Additionally, further research is needed to investigate the long-term effects of 5-isopropyl-2-methoxy-N-propylbenzenesulfonamide and its potential side effects. Finally, there is a need for the development of new compounds that can selectively block the CB1 receptor with improved pharmacokinetic properties.

Synthesis Methods

The synthesis of 5-isopropyl-2-methoxy-N-propylbenzenesulfonamide involves the reaction of 2-methoxyphenylacetonitrile with isopropylmagnesium bromide to produce 2-methoxy-1-(1-methylethyl)phenylpropanenitrile. This compound is then reacted with propylamine and p-toluenesulfonyl chloride to yield 5-isopropyl-2-methoxy-N-propylbenzenesulfonamide. The synthesis of 5-isopropyl-2-methoxy-N-propylbenzenesulfonamide has been optimized to yield high purity and yield, making it a suitable compound for scientific research.